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Compound of Interest

Compound Name: O-Desmethyl Tramadol-d6

Cat. No.: B1145074 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent compounds like O-Desmethyl Tramadol-d6 are paramount. This document

provides immediate, essential safety protocols, operational plans, and disposal guidelines to

ensure the safe laboratory use of this substance.

O-Desmethyl Tramadol-d6 is the deuterated form of O-desmethyltramadol (O-DSMT), an

active metabolite of Tramadol, which is an opioid analgesic[1][2][3]. Due to its classification as

an opioid, it should be handled with stringent safety measures to prevent occupational

exposure[4].

Chemical and Physical Properties
A summary of the key chemical and physical data for O-Desmethyl Tramadol-d6
hydrochloride is provided below.

Property Value Reference

CAS Number 1261393-87-6 [5][6]

Molecular Formula C₁₅H₁₇D₆NO₂ • HCl [1][5][6]

Molecular Weight 291.80 g/mol [1][5][6]

Appearance White to Light Beige Solid [1]

Storage Temperature -20°C [6][7]
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Hazard Identification and Safety Precautions
The non-deuterated form, O-Desmethyltramadol hydrochloride, is classified as toxic if

swallowed, may cause drowsiness or dizziness, and is toxic to aquatic life with long-lasting

effects[8]. Due to its potent opioid nature, O-Desmethyl Tramadol-d6 should be handled with

the assumption that it presents similar hazards.

Hazard Statements:

H301: Toxic if swallowed[8].

H336: May cause drowsiness or dizziness[8].

H411: Toxic to aquatic life with long lasting effects[8].

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[8].

P264: Wash hands thoroughly after handling[8].

P270: Do not eat, drink or smoke when using this product[8].

P280: Wear protective gloves/protective clothing/eye protection/face protection[9].

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P405: Store locked up[8].

P501: Dispose of contents/container in accordance with local regulations[8].

Operational Plan: Handling O-Desmethyl Tramadol-
d6
A step-by-step guide for the safe handling of O-Desmethyl Tramadol-d6 in a laboratory setting

is outlined below.

Engineering Controls and Designated Areas
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All work with solid O-Desmethyl Tramadol-d6 must be conducted in a certified chemical

fume hood or a glove box to minimize inhalation risk[4][10].

Weighing of the powdered substance should be done with care to avoid generating dust.

Anti-static tools can be beneficial[4].

Designate a specific area for handling potent opioids and clearly label it[4].

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling O-Desmethyl Tramadol-d6.

PPE Category Specification Rationale

Hand Protection Double nitrile gloves

Prevents skin contact. Double

gloving is recommended in

case the outer glove is

compromised[11].

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes or

airborne particles[10].

Body Protection
A disposable lab coat or a

Tyvek suit

Prevents contamination of

personal clothing[4][12].

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator should

be considered based on a risk

assessment, especially when

handling powders[4][10].

Minimizes the risk of inhaling

airborne particles.
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Caption: A flowchart outlining the key steps for safely handling O-Desmethyl Tramadol-d6 in a

laboratory setting.

Disposal Plan
Proper disposal of O-Desmethyl Tramadol-d6 and any contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Chemical Waste: All unused O-Desmethyl Tramadol-d6 and solutions containing the

compound must be disposed of as hazardous chemical waste.

Contaminated Materials: All disposable items that have come into contact with O-Desmethyl
Tramadol-d6, including gloves, disposable lab coats, bench paper, and pipette tips, must be

collected in a designated, sealed hazardous waste container.

Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and use a

licensed disposal vendor. Ensure that the waste is clearly labeled as containing a potent

opioid.

Local Regulations: Always adhere to local, state, and federal regulations for the disposal of

controlled substances and hazardous chemical waste[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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